Cas no 1570-09-8 (5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one)

• Product name: 5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• CAS No: 1570-09-8
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 97987
• PubChem ID: 13916278

5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 5,7-Dihydroxy-3,4',8-trimethoxyf
• 5,7-Dihydroxy-3,4',8-trimethoxyflavone
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-
• 5,7-dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
• 3,8,4'-Trimethylherbacetin
• 5,7-Dihydroxy-3,8,4'-trimethoxyflavone
• Herbacetin 3,8,4'-trimethyl ether
• W1654
• [ "5", "7-Dihydroxy-3", "8", "4'-trimethoxyflavone" ]
• AKOS015999055
• CS-0023087
• 5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• DTXSID80552456
• 5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one; 3,8,4'-Trimethylherbacetin; 3-O-Methylprudomestin; 5,7-Dihydroxy-3,8,4'-trimethoxyflavone; Herbacetin 3,8,4'-trimethyl ether
• 1570-09-8
• CHEMBL349895
• LMPK12113162
• HY-N2661
• Flavone, 5,7-dihydroxy-3,4',8-trimethoxy-
• FS-10433
• 5
• 5,7-dDihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• G77015
• DA-49788

• Inchi： InChI=1S/C18H16O7/c1-22-10-6-4-9(5-7-10)15-18(24-3)14(21)13-11(19)8-12(20)16(23-2)17(13)25-15/h4-8,19-20H,1-3H3
• InChI Key： RXQVMRRNRHSOTC-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(C(=O)C3=C(C(=C(C=C3O)O)OC)O2)OC

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 577.3±50.0 °C at 760 mmHg
• Flash Point: 212.2±23.6 °C
• PSA: 98.36000
• LogP: 2.89700
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

5,7-Dihydroxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone